Cas no 1583238-16-7 (9-(5-(3-(9H -Carbazol-9-yl)phenyl)pyridin-3-yl)-9H -carbazole)

• Product Name: 9-(5-(3-(9H -Carbazol-9-yl)phenyl)pyridin-3-yl)-9H -carbazole
• CAS No: 1583238-16-7
• MF: C₃₅H₂₃N₃
• MW: 485.577227830887
• CID: 4610384
• PubChem ID: 68011747
• Update Time: 2025-10-21

9-(5-(3-(9H -Carbazol-9-yl)phenyl)pyridin-3-yl)-9H -carbazole Chemical and Physical Properties

Names and Identifiers

• 9-(5-(3-(9H -Carbazol-9-yl)phenyl)pyridin-3-yl)-9H -carbazole
• CPPyC
• 9H-Carbazole, 9-[5-[3-(9H-carbazol-9-yl)phenyl]-3-pyridinyl]-
• BS-53644
• 9-(5-(3-(9H-Carbazol-9-yl)phenyl)pyridin-3-yl)-9H-carbazole
• CS-0435300
• 1583238-16-7
• 9-{5-[3-(9H-carbazol-9-yl)phenyl]pyridin-3-yl}-9H-carbazole
• SCHEMBL10024691

• Inchi： 1S/C35H23N3/c1-5-16-32-28(12-1)29-13-2-6-17-33(29)37(32)26-11-9-10-24(20-26)25-21-27(23-36-22-25)38-34-18-7-3-14-30(34)31-15-4-8-19-35(31)38/h1-23H
• InChI Key： PRJUHOUCGGIFPI-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C3=CC=CC(N4C5=C(C=CC=C5)C5=C4C=CC=C5)=C3)=CN=C2)C2=C(C=CC=C2)C2=C1C=CC=C2

Computed Properties

• Exact Mass: 485.189197746g/mol
• Monoisotopic Mass: 485.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 38
• Rotatable Bond Count: 3
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 22.8Ų

Additional information on 9-(5-(3-(9H -Carbazol-9-yl)phenyl)pyridin-3-yl)-9H -carbazole

Professional Introduction to 9-(5-(3-(9H-Carbazol-9-yl)phenyl)pyridin-3-yl)-9H-carbazole (CAS No. 1583238-16-7)

9-(5-(3-(9H-carbazol-9-yl)phenyl)pyridin-3-yl)-9H-carbazole, identified by its CAS number CAS No. 1583238-16-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their potential applications in various biological and chemical processes. Its unique structural features, characterized by a pyridine core linked to two carbazole moieties, make it a subject of interest for researchers exploring novel synthetic pathways and pharmacological activities.

The structural composition of 9-(5-(3-(9H-carbazol-9-yl)phenyl)pyridin-3-yl)-9H-carbazole is highly intricate, featuring a pyridine ring connected to a phenyl group, which in turn is linked to another carbazole ring. This arrangement creates a molecule with multiple reactive sites, making it a versatile scaffold for further chemical modifications. The presence of the carbazole moiety, known for its biological activity, particularly in the context of anticancer and antimicrobial applications, adds to the compound's appeal as a potential drug candidate.

In recent years, there has been a surge in research focused on developing new derivatives of carbazole-based compounds due to their demonstrated efficacy in various therapeutic contexts. The compound in question, 9-(5-(3-(9H-carbazol-9-yl)phenyl)pyridin-3-yl)-9H-carbazole, has been studied for its potential role in modulating biological pathways associated with diseases such as cancer and neurodegenerative disorders. The pyridine component of the molecule is particularly noteworthy, as it can interact with biological targets in ways that may lead to novel therapeutic effects.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. Researchers have been exploring methods to functionalize the pyridine and carbazole rings to enhance specific biological activities. For instance, modifications at the pyridine nitrogen can lead to changes in binding affinity to certain enzymes or receptors, while alterations at the carbazole rings can influence solubility and metabolic stability. These modifications are crucial steps in the development of new pharmaceutical agents.

The synthesis of 9-(5-(3-(9H-carbazol-9-yl)phenyl)pyridin-3-yl)-9H-carbazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the pyridinephenone core, followed by its coupling with the carbazole moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods are essential for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Recent studies have highlighted the importance of understanding the electronic properties of this compound, which can influence its interaction with biological targets. The presence of conjugated systems in the molecule allows for tunable electronic characteristics, making it possible to design derivatives with specific spectroscopic properties. This aspect is particularly relevant for developing imaging agents or probes used in diagnostic applications.

The pharmacological profile of 9-(5-(3-(9H-carbazol-9-yl)phenyl)pyridin-3-yl)-9H-carbazole has been examined through both computational and experimental approaches. Molecular modeling studies have provided insights into how the molecule might interact with target proteins, while in vitro assays have assessed its activity against relevant biological markers. These efforts have laid the groundwork for further preclinical investigations aimed at evaluating its therapeutic potential.

In conclusion, 9-(5-(3-(9H-carbazol-9-yl)phenyl)pyridin-3-yl)-9H-carbazole (CAS No. 1583238-16-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structure and versatile reactivity make it an attractive scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely that additional derivatives will be synthesized and tested, further expanding its potential role in medicine and biotechnology.